Cas no 2413883-08-4 (1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1))

• Product Name: 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1)
• CAS No: 2413883-08-4
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 5457629
• PubChem ID: 146050275
• Update Time: 2025-11-06

1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2413883-08-4
• (5-Methyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine;hydrochloride
• Z4389838270
• 1-(5-methyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine hydrochloride
• EN300-26623623
• 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1)

• Inchi： 1S/C9H14N2O.ClH/c1-6-2-3-9-7(4-6)8(5-10)11-12-9;/h6H,2-5,10H2,1H3;1H
• InChI Key： QAHHFZIGZFEYPR-UHFFFAOYSA-N
• SMILES： O1C2=C(CC(C)CC2)C(CN)=N1.[H]Cl

Computed Properties

• Exact Mass: 202.0872908g/mol
• Monoisotopic Mass: 202.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1)

Introduction to 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2413883-08-4, known as 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound belongs to the benzisoxazole family, a heterocyclic structure that has garnered significant attention due to its versatile biological activities and potential therapeutic applications. The benzisoxazole core is characterized by a fused benzene ring and an isoxazole ring, which together create a unique electronic and steric environment conducive to interactions with biological targets.

One of the most compelling aspects of 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1) is its structural flexibility. The tetrahydropyran ring attached to the benzisoxazole scaffold introduces conformational diversity, allowing the molecule to adopt multiple shapes that can optimize binding affinity to proteins and enzymes. This structural motif has been widely explored in drug design due to its ability to mimic natural products and bioactive peptides. The presence of a methyl group at the 5-position further enhances the compound's complexity and potential for selective interactions.

The hydrochloride salt form of this compound (1:1) ensures improved solubility and stability, which are critical factors in pharmaceutical formulations. Solubility is particularly important for drug delivery systems, as it affects bioavailability and pharmacokinetic profiles. The hydrochloride form also enhances the compound's reactivity in certain chemical transformations, making it a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 1,2-Benzisoxazole-3-methanamine, 4,5,6,7-tetrahydro-5-methyl-, hydrochloride (1:1). Molecular docking studies have identified potential binding pockets in target proteins such as kinases and transcription factors. These studies suggest that the compound may exhibit inhibitory effects on pathways relevant to inflammation and cancer progression. For instance, preliminary computational models indicate that this molecule could interfere with the activity of Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses.

In vitro experiments have begun to validate these computational predictions. Researchers have observed notable inhibitory effects of 1:1 on several kinases associated with chronic inflammatory diseases. The benzisoxazole moiety appears to be crucial for binding to the ATP-binding sites of these enzymes, thereby disrupting their function. Additionally, the tetrahydropyran ring seems to stabilize the compound's interaction with the target protein through favorable hydrophobic interactions.

The therapeutic potential of 1:2-Benzisoxazole-3-methanamine, particularly in oncology research, is another area of intense interest. Preclinical studies have shown that derivatives of benzisoxazole exhibit antiproliferative effects on various cancer cell lines. The exact mechanism remains under investigation, but it is hypothesized that these compounds may induce apoptosis or arrest cell cycle progression by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. The methyl group at the 5-position may play a role in fine-tuning these effects by altering electron distribution within the molecule.

Furthermore, the scaffold flexibility of 2413883-08-4 allows for structural modifications that could enhance drug-like properties such as metabolic stability and oral bioavailability. Researchers are exploring analogs with altered substitution patterns on the benzisoxazole core to improve selectivity and reduce off-target effects. These efforts align with current trends in medicinal chemistry aimed at developing more personalized medicine approaches.

The synthesis of 1:2-Benzisoxazole-3-methanamine, while challenging due to its complex structure, has been refined through multi-step organic reactions involving cyclization and functional group transformations. Advances in green chemistry principles have also been applied to minimize waste and improve yield during production. For example, catalytic hydrogenation techniques have replaced traditional acid-catalyzed methods in certain steps of synthesis.

The hydrochloride salt form not only enhances solubility but also provides a stable crystalline structure suitable for storage and formulation into pharmaceutical products. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm the identity and purity of this compound during production.

Future research directions for 2413883-08-4 include exploring its potential as an agrochemical agent or in materials science applications beyond pharmaceuticals. The unique electronic properties of benzisoxazole derivatives make them candidates for organic semiconductors or ligands in catalytic systems. As our understanding of molecular interactions deepens through interdisciplinary approaches combining chemistry with biology and computer science, compounds like 1:2-Benzisoxazole-3-methanamine will continue to reveal new possibilities for innovation.